![molecular formula C5H11NO2.ClH B213152 Piperidine-4,4-diol Hydrochloride CAS No. 40064-34-4](/img/structure/B213152.png)
Piperidine-4,4-diol Hydrochloride
Overview
Description
Piperidine-4,4-diol Hydrochloride, also known as 4-Piperidone monohydrate hydrochloride, is a synthetic organic compound used as an intermediate in the production of various drugs and organic compounds . It is soluble in water and stable under normal conditions .
Synthesis Analysis
The synthesis of 4,4-Piperidinediol hydrochloride involves a sequence of C-H and C-C bond functionalizations starting from phenyl (2-piperidinyl)methanone hydrochloride . It is produced by reacting piperazine with diethyl carbonate in the presence of hydrogen chloride gas .Molecular Structure Analysis
The molecular formula of this compound is C5H9NO · HCl · H2O . It is a white crystalline solid .Chemical Reactions Analysis
4,4-Piperidinediol hydrochloride is used in drug synthesis. It reacts with 1,4-dioxa-8-aza-spiro- [4.5]decane in the presence of triacetoxyborohydride to afford piperidinopiperidin-4-one 4 diprotected with a cyclic ketal and a Cbz group .Physical And Chemical Properties Analysis
This compound is a white crystalline solid with a melting point range of 185-189°C . It is soluble in water .Scientific Research Applications
1. Crystal and Molecular Structure Analysis
Piperidine derivatives, including Piperidine-4,4-diol Hydrochloride, have been extensively studied for their crystal and molecular structures. For example, the crystal structure of 4-piperidinecarboxylic acid hydrochloride was characterized using X-ray diffraction, B3LYP/6-31G(d,p) calculations, and FTIR spectrum analysis (Szafran, Komasa, & Bartoszak-Adamska, 2007).
2. Synthesis and Bioactivity
Piperidine derivatives are synthesized for various biological activities. For instance, certain piperidine derivatives have been evaluated for anti-acetylcholinesterase activity, which is significant in developing antidementia agents (Sugimoto et al., 1990). Moreover, new compounds like N-phenethyl-4-hydroxy-4-phenyl piperidine hydrochloride have been synthesized and tested for their potential anti-leukemia bioactivity (Wang et al., 2009).
3. Antimicrobial Activities
Specific piperidine derivatives have been synthesized and screened for their antimicrobial activities. A study focused on synthesizing and characterizing a compound, (2Z)-4,6-diphenyl-N-((2-(piperidin-1-yl)ethyl]-2H-1,3-thiazin-2-imino hydrochloride, demonstrated moderate activities against various microbes (Ovonramwen, Owolabi, & Oviawe, 2019).
4. Metabolic Activity in Obesity Treatment
Piperidine derivatives have shown potential in treating obesity. For instance, 3-hydroxymethyl N-methyl piperidine (4-chlorophenoxy) acetate hydrochloride has been observed to reduce food intake and weight gain in obese rats (Massicot, Steiner, & Godfroid, 1985).
5. Energy Expenditure Activation
Certain non-amphetaminic compounds like (4-chlorophenoxyacetate) N-methyl 3-hydroxymethyl piperidine, hydrochloride (PM 170), have been studied for their thermogenic effects. These compounds have been found to increase energy expenditure in rats, suggesting potential applications in metabolic research (Massicot, Ricquier, Godfroid, & Apfelbaum, 1985).
6. Synthesis of Anti-HIV Compounds
Piperidine derivatives have been synthesized and evaluated for their activity against HIV-1 infection. For example, novel 1,4-disubstituted piperidine/piperazine derivatives showed potent anti-HIV-1 activities, suggesting their potential as new anti-HIV-1 therapies or microbicides (Dong et al., 2012).
7. Identification and Quantification of Impurities
Research on piperidine derivatives also involves identifying and quantifying impurities in pharmaceutical compounds. For instance, a study on cloperastine hydrochloride, a piperidine derivative, developed a method for identifying and quantifying its impurities (Liu et al., 2020).
Mechanism of Action
Target of Action
4,4-Piperidinediol hydrochloride is primarily used as an intermediate in the production of various drugs and organic compounds . It is known to be a precursor for the synthesis of P-gp inhibitors , which are compounds that modulate the activity of P-glycoprotein. P-glycoprotein is a protein that pumps foreign substances out of cells and plays a crucial role in the absorption and distribution of many drugs in the body.
Mode of Action
When used as a precursor in the synthesis of p-gp inhibitors, it contributes to the modulation of p-glycoprotein activity, potentially increasing drug absorption .
Biochemical Pathways
4,4-Piperidinediol hydrochloride is involved in the synthesis of pharmaceutical compounds through various biochemical pathways . For instance, it plays a crucial role in the synthesis of P-gp inhibitors, which can modulate the activity of P-glycoprotein and affect drug absorption .
Pharmacokinetics
It is known to be soluble in water , which may influence its absorption and distribution in the body.
Result of Action
As an intermediate, the molecular and cellular effects of 4,4-Piperidinediol hydrochloride are largely dependent on the final compounds it is used to synthesize . For instance, when used in the synthesis of P-gp inhibitors, it can contribute to increased drug absorption by modulating the activity of P-glycoprotein .
Action Environment
The action of 4,4-Piperidinediol hydrochloride can be influenced by various environmental factors. It is stable under normal conditions and soluble in water . It may decompose or degrade when exposed to light, moisture, or elevated temperatures for long periods . Therefore, it should be stored in a cool, dark, and dry place for optimal stability .
Safety and Hazards
Future Directions
Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Biochemical Analysis
Biochemical Properties
4,4-Piperidinediol hydrochloride plays a significant role in biochemical reactions, particularly in the synthesis of piperazine-containing drugs such as fentanyl analogs . It interacts with various enzymes and proteins during these reactions. For instance, it can act as a precursor for the synthesis of P-glycoprotein (P-gp) inhibitors, which modulate the activity of P-gp and can increase drug absorption . Additionally, 4,4-Piperidinediol hydrochloride is involved in the development of drugs for treating diseases like cancer, bacterial infections, and neurological disorders .
Cellular Effects
4,4-Piperidinediol hydrochloride influences various cellular processes and functions. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism . For example, it can modulate the activity of P-glycoprotein, which plays a crucial role in drug transport and resistance in cells . This modulation can lead to changes in drug absorption and efficacy, impacting the overall cellular response to treatment .
Molecular Mechanism
The molecular mechanism of 4,4-Piperidinediol hydrochloride involves its interaction with biomolecules at the molecular level. It can bind to specific enzymes and proteins, leading to enzyme inhibition or activation . For instance, it can inhibit the activity of certain enzymes involved in drug metabolism, thereby enhancing the bioavailability of therapeutic agents . Additionally, 4,4-Piperidinediol hydrochloride can influence gene expression by modulating transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 4,4-Piperidinediol hydrochloride can change over time. The compound is stable under normal conditions but can degrade when exposed to light, moisture, or elevated temperatures for extended periods . This degradation can decrease its purity and potency, affecting its long-term efficacy in biochemical reactions . Therefore, it is essential to store 4,4-Piperidinediol hydrochloride in a cool, dark, and dry place to maintain its stability .
Dosage Effects in Animal Models
The effects of 4,4-Piperidinediol hydrochloride vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects without significant toxicity . At higher doses, it can cause adverse effects, including toxicity to specific organs . It is crucial to determine the optimal dosage to balance efficacy and safety in preclinical studies .
Metabolic Pathways
4,4-Piperidinediol hydrochloride is involved in various metabolic pathways, interacting with enzymes and cofactors during these processes . It can be metabolized by enzymes such as cytochrome P450, leading to the formation of active or inactive metabolites . These metabolic pathways can influence the compound’s pharmacokinetics and pharmacodynamics, affecting its overall therapeutic potential .
Transport and Distribution
Within cells and tissues, 4,4-Piperidinediol hydrochloride is transported and distributed through specific transporters and binding proteins . These interactions can affect its localization and accumulation in different cellular compartments . For instance, it may be transported by P-glycoprotein, influencing its distribution and efficacy in target tissues .
Subcellular Localization
The subcellular localization of 4,4-Piperidinediol hydrochloride can impact its activity and function . It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can influence its interactions with biomolecules and its overall biochemical effects .
properties
IUPAC Name |
piperidine-4,4-diol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2.ClH/c7-5(8)1-3-6-4-2-5;/h6-8H,1-4H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQOLKFJNJCOALF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1(O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Crystalline solid; [Sigma-Aldrich MSDS] | |
Record name | 4-Piperidone monohydrate hydrochloride | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/20087 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
40064-34-4 | |
Record name | 4,4-Piperidinediol, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=40064-34-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,4-piperidinediol, hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.782 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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